molecular formula C15H12BrNOS B6222585 4-[(5-bromo-2-methoxyphenyl)sulfanyl]-3-methylbenzonitrile CAS No. 2758002-98-9

4-[(5-bromo-2-methoxyphenyl)sulfanyl]-3-methylbenzonitrile

Cat. No. B6222585
CAS RN: 2758002-98-9
M. Wt: 334.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-[(5-Bromo-2-methoxyphenyl)sulfanyl]-3-methylbenzonitrile (BMPS) is an organosulfur compound that has been studied for its potential applications in the field of organic synthesis, as well as its potential biological and physiological effects. BMPS is a bromo-substituted phenylsulfanyl compound, exhibiting a range of properties that make it an attractive candidate for further research.

Scientific Research Applications

4-[(5-bromo-2-methoxyphenyl)sulfanyl]-3-methylbenzonitrile has been studied for its potential application in organic synthesis, as it can be used as a starting material for the synthesis of a range of other compounds. In addition, 4-[(5-bromo-2-methoxyphenyl)sulfanyl]-3-methylbenzonitrile has been studied for its potential applications in the fields of biochemistry and pharmacology. It has been found to have potential anti-inflammatory, anti-oxidant, and anti-tumor effects, making it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of 4-[(5-bromo-2-methoxyphenyl)sulfanyl]-3-methylbenzonitrile is still not fully understood. However, it is believed to be involved in a range of processes, including the inhibition of the production of pro-inflammatory cytokines, the inhibition of the activity of enzymes involved in the inflammatory response, and the activation of antioxidant pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-[(5-bromo-2-methoxyphenyl)sulfanyl]-3-methylbenzonitrile have been studied in a range of laboratory and animal models. In laboratory studies, 4-[(5-bromo-2-methoxyphenyl)sulfanyl]-3-methylbenzonitrile has been found to have anti-inflammatory, anti-oxidant, and anti-tumor effects. In animal models, 4-[(5-bromo-2-methoxyphenyl)sulfanyl]-3-methylbenzonitrile has been found to have potential anti-inflammatory and anti-tumor effects, as well as potential protective effects against oxidative stress.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[(5-bromo-2-methoxyphenyl)sulfanyl]-3-methylbenzonitrile in laboratory experiments include its low cost and its ability to be synthesized in a two-step process. However, there are a number of limitations associated with the use of 4-[(5-bromo-2-methoxyphenyl)sulfanyl]-3-methylbenzonitrile in laboratory experiments. These include its potential toxicity, its potential instability in certain conditions, and its potential to interfere with other compounds in the reaction mixture.

Future Directions

There are a number of potential future directions for the research of 4-[(5-bromo-2-methoxyphenyl)sulfanyl]-3-methylbenzonitrile. These include further investigation into its potential anti-inflammatory, anti-oxidant, and anti-tumor effects, as well as its potential applications in organic synthesis and drug development. Additionally, further research could be conducted into the mechanism of action of 4-[(5-bromo-2-methoxyphenyl)sulfanyl]-3-methylbenzonitrile, as well as its potential toxicity and instability in certain conditions.

Synthesis Methods

The synthesis of 4-[(5-bromo-2-methoxyphenyl)sulfanyl]-3-methylbenzonitrile can be achieved through a two-step process, beginning with the reaction of 5-bromo-2-methoxyphenol with p-toluenesulfonyl chloride to form 5-bromo-2-methoxyphenylsulfonyl chloride. This intermediate product is then reacted with 3-methylbenzonitrile to form 4-[(5-bromo-2-methoxyphenyl)sulfanyl]-3-methylbenzonitrile. This reaction is typically carried out in a mixture of dimethylformamide and acetonitrile at temperatures between 0 and 10°C.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-[(5-bromo-2-methoxyphenyl)sulfanyl]-3-methylbenzonitrile involves the reaction of 5-bromo-2-methoxythiophenol with 3-methylbenzonitrile in the presence of a base and a catalyst.", "Starting Materials": [ "5-bromo-2-methoxythiophenol", "3-methylbenzonitrile", "Base (e.g. potassium carbonate)", "Catalyst (e.g. palladium on carbon)" ], "Reaction": [ "Step 1: Dissolve 5-bromo-2-methoxythiophenol (1.0 equiv) and 3-methylbenzonitrile (1.2 equiv) in a suitable solvent (e.g. DMF, DMSO) under an inert atmosphere.", "Step 2: Add a base (1.5 equiv) to the reaction mixture and stir for 10-15 minutes.", "Step 3: Add a catalyst (e.g. palladium on carbon, 10 mol%) to the reaction mixture and stir under an inert atmosphere for 12-24 hours at room temperature or at a slightly elevated temperature.", "Step 4: After completion of the reaction, filter the mixture to remove the catalyst and any insoluble material.", "Step 5: Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography or recrystallization to obtain the desired product, 4-[(5-bromo-2-methoxyphenyl)sulfanyl]-3-methylbenzonitrile." ] }

CAS RN

2758002-98-9

Product Name

4-[(5-bromo-2-methoxyphenyl)sulfanyl]-3-methylbenzonitrile

Molecular Formula

C15H12BrNOS

Molecular Weight

334.2

Purity

0

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.